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Compound of Interest

Compound Name: H-D-Val-OtBu.HCI

Cat. No.: B613181

For Immediate Release

This document provides a detailed analysis of the molecular weight and chemical properties of
D-Valine tert-butyl ester hydrochloride (H-D-Val-OtBu.HCI), a key reagent in pharmaceutical
research and peptide synthesis.[1]

Molecular Identity and Structure

H-D-Val-OtBu.HCI is the hydrochloride salt of the tert-butyl ester of D-valine.[1][2] The D-
configuration refers to the stereochemistry at the alpha-carbon. The tert-butyl ester group
serves as a protecting group for the carboxylic acid functionality, enhancing lipophilicity and
stability, while the hydrochloride salt form generally improves aqueous solubility and ease of
handling.[1]

Physicochemical Data

The fundamental physicochemical properties of H-D-Val-OtBu.HCI are derived from its
chemical formula. These quantitative data points are summarized below.
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Property Value Source
) PubChem, Thermo Scientific[3]
Chemical Formula CoH20CINO:2
[41[5]
_ MedchemExpress,
Molecular Weight 209.71 g/mol
PubChem([3][5][6]
Monoisotopic Mass 209.1182566 Da PubChem[5]
CymitQuimica, Santa Cruz
CAS Number 104944-18-5

Biotechnology[1][2]

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of the constituent atoms in

the empirical formula, CoH20CINO:.

3.1 Atomic Weights Used:

Carbon (C): 12.011 g/mol

Hydrogen (H): 1.008 g/mol

Chlorine (ClI): 35.453 g/mol

Nitrogen (N): 14.007 g/mol

Oxygen (0O): 15.999 g/mol

3.2 Calculation Steps:

Carbon: 9 atoms * 12.011 g/mol = 108.099 g/mol

Hydrogen: 20 atoms * 1.008 g/mol = 20.160 g/mol

Chlorine: 1 atom * 35.453 g/mol = 35.453 g/mol

Nitrogen: 1 atom * 14.007 g/mol = 14.007 g/mol
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e Oxygen: 2 atoms * 15.999 g/mol = 31.998 g/mol
» Total Molecular Weight: 108.099 + 20.160 + 35.453 + 14.007 + 31.998 = 209.717 g/mol

This calculated value is consistent with the widely published molecular weight of 209.71 g/mol .

[LI[2][3][6][7]

Methodological Considerations

The determination of a compound's molecular weight from its chemical formula is a theoretical
calculation based on standard atomic weights. It does not involve experimental procedures,
workflows, or biological signaling pathways. Therefore, the creation of experimental protocols
or pathway diagrams is not applicable to this specific topic.

Logical Relationship of Components

The relationship between the chemical components that constitute the final molecular weight
can be visualized as a simple hierarchical structure.

Molecular Weight
(209.71 g/mol)

Chemical Fprmula: CgHzoC"NOZ
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Caption: Hierarchical breakdown of H-D-Val-OtBu.HCI for molecular weight calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

